![molecular formula C13H15N3O3S B5323577 3-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid](/img/structure/B5323577.png)
3-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid
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Overview
Description
3-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the triazole family and has shown promising results in various studies related to biochemistry and physiology. The purpose of
Mechanism of Action
The mechanism of action of 3-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid is not fully understood. However, it is believed to inhibit the activity of certain enzymes by binding to their active sites. This inhibition can lead to a decrease in the production of certain molecules, which can have beneficial effects on various physiological processes.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potential anti-inflammatory and anti-cancer properties. Additionally, this compound has been shown to inhibit the activity of certain enzymes, which can have beneficial effects on various physiological processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid in lab experiments is its well-established synthesis method. Additionally, this compound has shown promising results in various studies related to biochemistry and physiology. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret results.
Future Directions
For the study of this compound include the development of new drugs and therapies, further understanding of its mechanism of action, and exploration of its potential use in other physiological processes.
Synthesis Methods
The synthesis of 3-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid involves the reaction of 4-methoxyphenyl hydrazine with ethyl acetoacetate, followed by the addition of thioacetic acid. The resulting product is then treated with hydrochloric acid to obtain the final product. This synthesis method has been well-established and is commonly used in the production of this compound.
Scientific Research Applications
3-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid has shown potential applications in various scientific research fields. One of the main areas of interest is in the study of enzyme inhibition. This compound has been shown to inhibit the activity of certain enzymes, which can be useful in the development of new drugs and therapies. Additionally, this compound has been studied for its potential anti-inflammatory and anti-cancer properties.
properties
IUPAC Name |
3-[[5-(4-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3S/c1-16-12(9-3-5-10(19-2)6-4-9)14-15-13(16)20-8-7-11(17)18/h3-6H,7-8H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJCBJCBPJZMNPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1SCCC(=O)O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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